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Compound of Interest

Compound Name: Navamepent

Cat. No.: B609426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Navamepent (also known as RX-10045) is a synthetic analog of Resolvin E1, an endogenous

lipid mediator known for its potent anti-inflammatory and pro-resolving properties. Developed to

harness these therapeutic benefits, Navamepent's primary mechanism of action is as a

modulator of Chemerin receptors. This guide provides a comparative analysis of

Navamepent's interaction with its primary target and its cross-reactivity profile with other

receptors, based on available experimental data.

Primary Target and Transporter Interactions
Navamepent is an agonist of the Chemokine-like receptor 1 (CMKLR1), also known as the

Chemerin receptor. This interaction is central to its anti-inflammatory effects. In addition to its

primary target, studies have investigated Navamepent's potential for off-target interactions,

particularly with drug transporter proteins. The following table summarizes the available

quantitative data on these interactions.
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Target
Navamepent
(RX-10045)

Comparison
Compound

Assay Type Reference

Primary Target

Chemerin

receptor

(CMKLR1)

Agonist

Resolvin E1

(endogenous

ligand)

Functional

Assays
[1][2]

Transporter

Proteins
IC50 (µM) Inhibition Assay [3]

P-glycoprotein

(P-gp)
239 ± 11.2

Verapamil

(typical inhibitor)

[³H]-Digoxin

transport
[3]

Multidrug

Resistance-

Associated

Protein 2 (MRP2)

291 ± 79.2
MK-571 (typical

inhibitor)

[³H]-Vinblastine

transport
[3]

Breast Cancer

Resistance

Protein (BCRP)

300 ± 42
Ko143 (typical

inhibitor)

[³H]-Abacavir

transport

Organic Cation

Transporter 1

(OCT-1)

Strong Inhibitor
Quinidine (typical

inhibitor)
Uptake studies

Note: A comprehensive cross-reactivity profile of Navamepent against a broad panel of G-

protein coupled receptors (GPCRs), ion channels, and kinases is not publicly available at the

time of this publication. The provided data focuses on its primary target and known interactions

with transporter proteins.

Signaling Pathway and Experimental Workflow
To visualize the molecular interactions and experimental procedures, the following diagrams

are provided.
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Navamepent Signaling Pathway
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Cross-Reactivity Assay Workflow

Prepare Receptor Membranes
(from cells expressing target receptor)

Incubate Membranes with
Radioligand (e.g., [3H]-ligand)

Add Navamepent
(at various concentrations)

Incubate to Reach Equilibrium

Separate Bound and
Free Radioligand (Filtration)

Quantify Bound Radioactivity
(Scintillation Counting)

Data Analysis
(Calculate Ki or IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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receptors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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